Cas no 1807156-47-3 (Methyl 2-cyano-4-fluoro-3-formylbenzoate)

Methyl 2-cyano-4-fluoro-3-formylbenzoate structure
1807156-47-3 structure
Product Name:Methyl 2-cyano-4-fluoro-3-formylbenzoate
CAS No:1807156-47-3
MF:C10H6FNO3
MW:207.157946109772
CID:4795547
Update Time:2023-08-17

Methyl 2-cyano-4-fluoro-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-cyano-4-fluoro-3-formylbenzoate
    • Inchi: 1S/C10H6FNO3/c1-15-10(14)6-2-3-9(11)8(5-13)7(6)4-12/h2-3,5H,1H3
    • InChI Key: HLSAPSOESABYJL-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C(=O)OC)=C(C#N)C=1C=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 309
  • XLogP3: 1.1
  • Topological Polar Surface Area: 67.2

Methyl 2-cyano-4-fluoro-3-formylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015011512-250mg
Methyl 2-cyano-4-fluoro-3-formylbenzoate
1807156-47-3 97%
250mg
499.20 USD 2021-05-31
Alichem
A015011512-500mg
Methyl 2-cyano-4-fluoro-3-formylbenzoate
1807156-47-3 97%
500mg
782.40 USD 2021-05-31
Alichem
A015011512-1g
Methyl 2-cyano-4-fluoro-3-formylbenzoate
1807156-47-3 97%
1g
1,490.00 USD 2021-05-31

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